N,2'-Diphenyl acetohydroxamic acid

• CAS RN: 13663-57-5
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: N-hydroxy-N,2-diphenylacetamide
• InChI: InChI=1S/C14H13NO2/c16-14(11-12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-10,17H,11H2
• InChI Key: YNANYWOKXKOSRK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)N(C2=CC=CC=C2)O
• synonyms: N,2'-diphenyl acetohydroxamic acid; N,2'-DPAHA

Description

N,2'-Diphenyl acetohydroxamic acid (DPAH) is a chemical compound that has been widely studied for its potential applications in scientific research. DPAH is a hydroxamic acid derivative that has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

The mechanism of action of N,2'-Diphenyl acetohydroxamic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways within cells. Specifically, N,2'-Diphenyl acetohydroxamic acid has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.

Biochemical And Physiological Effects

N,2'-Diphenyl acetohydroxamic acid has been shown to exhibit a range of interesting biochemical and physiological effects. For example, N,2'-Diphenyl acetohydroxamic acid has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving healthy cells unaffected. In addition, N,2'-Diphenyl acetohydroxamic acid has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages And Limitations For Lab Experiments

One advantage of using N,2'-Diphenyl acetohydroxamic acid in lab experiments is that it is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that the mechanism of action of N,2'-Diphenyl acetohydroxamic acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N,2'-Diphenyl acetohydroxamic acid. One area of interest is in the development of new cancer treatments, based on the anti-tumor properties of N,2'-Diphenyl acetohydroxamic acid. In addition, further investigation into the mechanism of action of N,2'-Diphenyl acetohydroxamic acid could provide valuable insights into the regulation of gene expression and other cellular processes. Finally, the potential use of N,2'-Diphenyl acetohydroxamic acid as an antimicrobial agent warrants further investigation, particularly in light of the growing problem of antibiotic resistance.

Synthesis Methods

The synthesis of N,2'-Diphenyl acetohydroxamic acid can be achieved through a number of different methods, including the reaction of diphenylamine with acetyl chloride and hydroxylamine hydrochloride. Alternatively, N,2'-Diphenyl acetohydroxamic acid can be synthesized via the reaction of diphenylamine with acetic anhydride and hydroxylamine sulfate.

Scientific Research Applications

N,2'-Diphenyl acetohydroxamic acid has been extensively studied for its potential applications in scientific research. One area of interest is in the field of cancer research, where N,2'-Diphenyl acetohydroxamic acid has been shown to exhibit anti-tumor properties. In addition, N,2'-Diphenyl acetohydroxamic acid has also been investigated for its potential use as an antimicrobial agent, with promising results.